Cas no 68743-65-7 (rac N’-Nitrosonornicotine 5’-Acetate(Mixture of Diastereomers))

• Product Name: rac N’-Nitrosonornicotine 5’-Acetate(Mixture of Diastereomers)
• CAS No: 68743-65-7
• MF: C₁₁H₁₃N₃O₃
• MW: 235.239222288132
• CID: 971946
• PubChem ID: 149448
• Update Time: 2025-06-22

rac N’-Nitrosonornicotine 5’-Acetate(Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• 1-Nitroso-5-(3-pyridinyl)-2-pyrrolidinol acetate
• rac N’-Nitrosonornicotine 5’-Acetate (Mixture of Diastereomers)
• (+/-)-N?-Nitrosonornicotine 5’-Acetate
• rac N’-Nitrosonornicotine 5’-Acetate (Mixture of Diastereomers)
• rac N'-Nitrosonornicotine 5'-Acetate
• rac N'-Nitrosonornicotine 5'-Acetate (Mixture of DiastereoMers)
• (+/-)-N'-Nitrosonornicotine 5’-Acetate
• (1-nitroso-5-pyridin-3-ylpyrrolidin-2-yl) acetate
• 2-Pyrrolidinol, 1-nitroso-5-(3-pyridinyl)-, acetate (ester)
• 5'-Acetoxy-N'-nitrosonornicotine
• (+/-)-N'-Nitrosonornicotine 5'-Acetate
• 1-NITROSO-5-(PYRIDIN-3-YL)PYRROLIDIN-2-YL ACETATE
• 68743-65-7
• DTXSID30988443
• DB-250459
• rac N’-Nitrosonornicotine 5’-Acetate(Mixture of Diastereomers)

• Inchi： 1S/C11H13N3O3/c1-8(15)17-11-5-4-10(14(11)13-16)9-3-2-6-12-7-9/h2-3,6-7,10-11H,4-5H2,1H3
• InChI Key： CPPDSVYFZZCUAX-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1CCC(C2C=NC=CC=2)N1N=O

Computed Properties

• Exact Mass: 235.09600
• Monoisotopic Mass: 235.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.9Ų

Experimental Properties

• PSA: 71.86000
• LogP: 1.72700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrrolidinylpyridines

Additional information on rac N’-Nitrosonornicotine 5’-Acetate(Mixture of Diastereomers)

Comprehensive Overview of rac N’-Nitrosonornicotine 5’-Acetate (Mixture of Diastereomers) (CAS No. 68743-65-7)

rac N’-Nitrosonornicotine 5’-Acetate, identified by its CAS No. 68743-65-7, is a specialized chemical compound that has garnered significant attention in the fields of organic chemistry and biochemical research. This compound, a mixture of diastereomers, is particularly notable for its structural complexity and potential applications in various scientific studies. Researchers and industry professionals often seek detailed information about its synthesis, properties, and uses, making it a subject of frequent queries in academic and industrial databases.

The compound’s name, rac N’-Nitrosonornicotine 5’-Acetate, reflects its stereochemical configuration and functional groups. The prefix "rac" indicates a racemic mixture, while "N’-Nitrosonornicotine" highlights its nitroso derivative nature. The "5’-Acetate" moiety signifies the presence of an acetyl group at the 5’ position, which is crucial for its reactivity and solubility. Understanding these nuances is essential for researchers exploring its potential in biochemical pathways or organic synthesis.

In recent years, the scientific community has shown growing interest in nitroso compounds due to their role in nitrosation reactions and their implications in metabolic studies. This has led to increased searches for compounds like rac N’-Nitrosonornicotine 5’-Acetate, particularly in contexts such as mechanistic organic chemistry and toxicological research. Its diastereomeric mixture nature also makes it a valuable subject for chiral separation techniques and stereochemical analysis.

The synthesis of rac N’-Nitrosonornicotine 5’-Acetate typically involves multi-step organic reactions, including nitrosation and acetylation processes. These methods are often optimized to achieve high yields and purity, which are critical for its application in analytical standards or reference materials. Researchers frequently inquire about its spectroscopic data (e.g., NMR, IR, and MS) to confirm its structure and purity, underscoring the need for reliable characterization protocols.

From a safety and handling perspective, proper storage conditions (e.g., temperature control and protection from light) are emphasized due to the compound’s sensitivity. While it is not classified as a hazardous material, adherence to laboratory best practices is recommended to ensure safe usage. This aligns with broader trends in green chemistry and sustainable research practices, which prioritize minimizing environmental and health risks.

In conclusion, rac N’-Nitrosonornicotine 5’-Acetate (CAS No. 68743-65-7) represents a fascinating area of study for chemists and biochemists alike. Its unique diastereomeric properties and functional groups make it a versatile tool in synthetic chemistry and molecular research. As interest in nitroso derivatives and stereochemistry continues to rise, this compound is likely to remain a focal point for innovative scientific inquiries.